Cas no 196207-58-6 (9,9-Dioctylfluorene-2,7-diboronic Acid bis(Pinacol) Ester)

• Product Name: 9,9-Dioctylfluorene-2,7-diboronic Acid bis(Pinacol) Ester
• CAS No: 196207-58-6
• MF: C₄₁H₆₄B₂O₄
• MW: 642.566473007202
• MDL: MFCD16294554
• CID: 837778
• PubChem ID: 125307371
• Update Time: 2025-06-08

9,9-Dioctylfluorene-2,7-diboronic Acid bis(Pinacol) Ester Chemical and Physical Properties

Names and Identifiers

• 2,2'-(9,9-Dioctyl-9H-fluorene-2,7-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• (2,7-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-9,9-DIOCTYLFLUORENE)
• 9,9-Dioctylfluorene-2,7-bis(boronic acid pinacol ester)
• 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9-di-n-octylfluorene
• 9H-Carbazole, 9-(1-octylnonyl)-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 9,9-Di-n-octylfluorene-2,7-diboronic acid bis(pinacol) ester
• 2-[9,9-dioctyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluoren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 9,9-Dioctyl-9H-fluorene-2,7-diboronic acid bis(pinacol) ester
• 9,9-Dioctylfluorene-2,7-diboronic Acid bis(Pinacol) Ester
• 9,9-Dioctylfluorene-2,7-diboronic-acid bis(pinacol) ester
• AMTB260
• 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9-dioctylfluorene
• 2,7-bis(boronic acid pinacol ester)-9,9-Dioctylfluorene
• 9, 9 - dioctyl fluorene - 2, 7 - double (boric acid pinacol ester)
• 1,3,2-Dioxaborolane, 2,2'-(9,9-dioctyl-9H-fluorene-2,7-diyl)bis[4,4,5,5-tetraMethyl-
• FAHIZHKRQQNPLC-UHFFFAOYSA-N
• AK123244
• 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxabo

• MDL： MFCD16294554
• Inchi： 1S/C41H64B2O4/c1-11-13-15-17-19-21-27-41(28-22-20-18-16-14-12-2)35-29-31(42-44-37(3,4)38(5,6)45-42)23-25-33(35)34-26-24-32(30-36(34)41)43-46-39(7,8)40(9,10)47-43/h23-26,29-30H,11-22,27-28H2,1-10H3
• InChI Key： FAHIZHKRQQNPLC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C4C=CC(B5OC(C)(C)C(C)(C)O5)=CC=4C(C=3C=2)(CCCCCCCC)CCCCCCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 642.49900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 16
• Complexity: 884
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 36.9

Experimental Properties

• Density: 1.01
• Melting Point: 127.0 to 131.0 deg-C
• Boiling Point: 701.6℃ at 760 mmHg
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 36.92000
• LogP: 10.05270

9,9-Dioctylfluorene-2,7-diboronic Acid bis(Pinacol) Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• Storage Condition：Store at room temperature

Additional information on 9,9-Dioctylfluorene-2,7-diboronic Acid bis(Pinacol) Ester

Introduction to 9,9-Dioctylfluorene-2,7-diboronic Acid bis(Pinacol) Ester and CAS No. 196207-58-6

9,9-Dioctylfluorene-2,7-diboronic Acid bis(Pinacol) Ester, identified by the chemical identifier CAS No. 196207-58-6, is a specialized boronic acid derivative that has garnered significant attention in the field of organic synthesis and materials science. This compound is particularly valued for its utility in cross-coupling reactions, which are fundamental to the construction of complex organic molecules. The presence of two boronic acid functional groups and the pinacol ester moiety enhances its reactivity and stability, making it an indispensable tool in modern synthetic chemistry.

The structure of 9,9-Dioctylfluorene-2,7-diboronic Acid bis(Pinacol) Ester consists of a fluorene core substituted with two octyl groups at the 9-position and di-boronic acid groups at the 2 and 7 positions. The pinacol ester group serves as a protecting group for the boronic acid functionality, ensuring that the compound remains inert under non-catalytic conditions until it is activated for reaction. This design allows for precise control over the synthetic process, minimizing unwanted side reactions and improving overall yield.

In recent years, boronic acids have become increasingly important in pharmaceutical research due to their role in Suzuki-Miyaura cross-coupling reactions. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs). The CAS No. 196207-58-6 compound is particularly useful in this context because it offers a balance between reactivity and stability. Its long alkyl chains provide solubility advantages in non-polar solvents, which is often required for efficient coupling reactions.

One of the most compelling applications of 9,9-Dioctylfluorene-2,7-diboronic Acid bis(Pinacol) Ester is in the development of organic light-emitting diodes (OLEDs). The fluorene backbone is known for its excellent photophysical properties, including high fluorescence quantum yields and thermal stability. By incorporating octyl groups, the compound exhibits enhanced solubility in common organic solvents, facilitating its use in thin-film fabrication processes. This has led to significant advancements in OLED technology, enabling the production of more efficient and vibrant display devices.

Recent research has also explored the use of CAS No. 196207-58-6 in polymer chemistry. The boronic acid functionality allows for reversible addition-fragmentation chain transfer (RAFT) polymerization, a technique that enables precise control over polymer architecture and molecular weight distribution. This has opened up new possibilities for designing advanced materials with tailored properties, such as conductive polymers and biodegradable plastics. The versatility of this compound underscores its importance as a building block in modern synthetic chemistry.

The synthesis of 9,9-Dioctylfluorene-2,7-diboronic Acid bis(Pinacol) Ester involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The protection-deprotection strategy for the boronic acid groups is critical to achieving the desired product without introducing impurities. Advances in catalytic systems have further refined these processes, making them more efficient and environmentally friendly. For instance, palladium-catalyzed cross-coupling reactions now offer milder conditions and higher selectivity compared to traditional methods.

In addition to its synthetic utility, CAS No. 196207-58-6 has found applications in bioconjugation chemistry. Boronic acids can form reversible covalent bonds with diols under specific conditions, allowing for the controlled attachment of biomolecules such as peptides and proteins. This property has been leveraged in drug delivery systems where precise targeting and release are essential. The octyl substituents on the fluorene core also enhance biocompatibility, making this compound suitable for biological applications.

The future prospects for 9,9-Dioctylfluorene-2,7-diboronic Acid bis(Pinacol) Ester are promising as research continues to uncover new applications in nanotechnology and energy storage. Its ability to form stable organometallic complexes has led to investigations into its use as a precursor for metal-organic frameworks (MOFs), which have potential applications in gas storage and separation technologies. Furthermore, its role in developing next-generation photovoltaic materials is being actively explored due to its light-emitting properties.

In conclusion,CAS No. 196207-58-6 represents a versatile and highly functional compound with broad applicability across multiple scientific disciplines. Its unique structural features make it an invaluable reagent for cross-coupling reactions, polymer synthesis, OLED manufacturing, and bioconjugation chemistry. As research progresses，the full potential of this compound will continue to be realized，driving innovation in materials science，pharmaceuticals，and nanotechnology.